Cas no 1864056-80-3 (3-[(4-ethoxyphenyl)methyl]azetidine hydrochloride)

• Product Name: 3-[(4-ethoxyphenyl)methyl]azetidine hydrochloride
• CAS No: 1864056-80-3
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 5712130
• PubChem ID: 86262771
• Update Time: 2025-05-20

3-[(4-ethoxyphenyl)methyl]azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(4-ethoxyphenyl)methyl]azetidine hydrochloride
• EN300-240861
• 3-(4-ethoxybenzyl)azetidinehydrochloride
• 3-[(4-ethoxyphenyl)methyl]azetidine;hydrochloride
• CS-0448990
• F2167-1808
• 1864056-80-3
• 3-(4-ethoxybenzyl)azetidine hydrochloride
• AKOS026747454
• 3-[(4-ethoxyphenyl)methyl]azetidine hydrochloride

• Inchi： 1S/C12H17NO.ClH/c1-2-14-12-5-3-10(4-6-12)7-11-8-13-9-11;/h3-6,11,13H,2,7-9H2,1H3;1H
• InChI Key： WJJHXEZHZQZINL-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C1C=CC(=CC=1)CC1CNC1

Computed Properties

• Exact Mass: 227.1076919g/mol
• Monoisotopic Mass: 227.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-[(4-ethoxyphenyl)methyl]azetidine hydrochloride

Research Brief on 3-[(4-ethoxyphenyl)methyl]azetidine hydrochloride (CAS: 1864056-80-3): Recent Advances and Applications

3-[(4-ethoxyphenyl)methyl]azetidine hydrochloride (CAS: 1864056-80-3) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its azetidine core and ethoxyphenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its pharmacological properties, synthesis optimization, and potential as a scaffold for novel drug candidates. This research brief aims to summarize the latest findings and developments related to this compound, providing insights into its current and future applications in the pharmaceutical industry.

The synthesis of 3-[(4-ethoxyphenyl)methyl]azetidine hydrochloride has been refined in recent years to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation to streamline the production process. These advancements have not only enhanced the scalability of the compound but also reduced the environmental impact of its synthesis. The compound's structural features, including its azetidine ring, make it a versatile intermediate for further chemical modifications, enabling the development of derivatives with tailored biological activities.

Pharmacological studies have revealed that 3-[(4-ethoxyphenyl)methyl]azetidine hydrochloride exhibits notable activity in modulating specific biological targets. For instance, recent in vitro and in vivo experiments have demonstrated its affinity for certain G-protein-coupled receptors (GPCRs), which are implicated in a range of diseases, including neurological disorders and cardiovascular conditions. These findings suggest that the compound could serve as a lead structure for the development of new therapeutics targeting these pathways. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been investigated to assess its suitability for clinical development.

One of the most promising applications of 3-[(4-ethoxyphenyl)methyl]azetidine hydrochloride is in the field of central nervous system (CNS) drug discovery. Preliminary studies have indicated its potential as a modulator of neurotransmitter systems, which could be leveraged to treat conditions such as depression, anxiety, and Parkinson's disease. Furthermore, its ability to cross the blood-brain barrier (BBB) has been a focal point of recent research, as this property is critical for the development of effective CNS therapeutics. Researchers are also exploring its use in combination therapies, where it may enhance the efficacy of existing drugs.

In addition to its therapeutic potential, 3-[(4-ethoxyphenyl)methyl]azetidine hydrochloride has been studied for its role in chemical biology. Its unique structure has been utilized as a probe to investigate molecular interactions and signaling pathways. For example, it has been employed in fluorescence-based assays to study receptor-ligand interactions, providing valuable insights into the mechanisms of drug action. These applications highlight the compound's versatility beyond its direct therapeutic uses.

Despite the promising findings, challenges remain in the development of 3-[(4-ethoxyphenyl)methyl]azetidine hydrochloride as a drug candidate. Issues such as off-target effects, toxicity, and formulation stability need to be addressed through further research. Ongoing studies are focused on optimizing the compound's structure to improve its selectivity and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-[(4-ethoxyphenyl)methyl]azetidine hydrochloride (CAS: 1864056-80-3) represents a compound of significant interest in the fields of medicinal chemistry and drug discovery. Its unique structural features, combined with its promising pharmacological properties, make it a valuable candidate for further development. Continued research efforts are likely to uncover new applications and refine its therapeutic potential, paving the way for innovative treatments in various disease areas. This research brief underscores the importance of ongoing investigation and collaboration to fully realize the benefits of this compound.